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In the intricate landscape of plant-pathogen interactions, plants have evolved a sophisticated

innate immune system to recognize and defend against potential threats. The first line of this

defense is known as Pattern-Triggered Immunity (PTI), which relies on the detection of

conserved microbial signatures, termed Pathogen-Associated Molecular Patterns (PAMPs).

Flagellin 22 (flg22) is one of the most extensively studied PAMPs. It is a 22-amino acid peptide

derived from the N-terminus of flagellin, the primary protein component of the bacterial

flagellum[1][2]. Due to its conserved nature among a wide range of bacteria, flg22 serves as a

reliable indicator of a potential microbial invasion, acting as a potent elicitor of defense

responses in numerous plant species[1][3].

The "TFA" in "Flagellin 22 TFA" refers to trifluoroacetic acid. Commercially synthesized

peptides like flg22 are often purified using high-performance liquid chromatography (HPLC)

and are subsequently lyophilized as TFA salts. While trifluoroacetic acid is a persistent

environmental substance that can accumulate in plants at high concentrations, in the context of

flg22 elicitation experiments, it is considered a counter-ion from the chemical synthesis process

and is not the active component that triggers the plant immune response[4][5][6]. The biological

activity is attributed entirely to the flg22 peptide sequence.
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This guide provides a comprehensive overview of the function of flg22 in plants, detailing the

signaling cascade it initiates, summarizing key quantitative data, outlining relevant

experimental protocols, and visualizing the core pathways and workflows.

The Flg22 Signaling Pathway: From Perception to
Defense
The perception of flg22 at the cell surface initiates a complex and rapid signaling cascade,

culminating in a broad-spectrum defense response.

Perception at the Cell Surface
The primary receptor for flg22 in Arabidopsis thaliana is the plasma membrane-localized

leucine-rich repeat receptor kinase (LRR-RK) known as FLAGELLIN-SENSING 2 (FLS2)[1][2].

The binding of apoplastic flg22 to the extracellular LRR domain of FLS2 induces an almost

instantaneous heterodimerization with another LRR-RK, BRI1-ASSOCIATED KINASE 1

(BAK1), which acts as a co-receptor[7][8]. This ligand-induced complex formation is the critical

first step, leading to the activation of their intracellular kinase domains through reciprocal

transphosphorylation[8].

Early Signaling Events
Within minutes of FLS2-BAK1 complex formation, a series of rapid signaling events are

triggered:

Reactive Oxygen Species (ROS) Burst: One of the earliest detectable responses is a rapid

and transient production of ROS, primarily hydrogen peroxide, in the apoplast[1][7][9]. This

oxidative burst is mediated by the NADPH oxidase RBOHD (Respiratory Burst Oxidase

Homolog D) and plays a crucial role in signaling and as a direct antimicrobial agent[8].

Calcium Ion Influx: Flg22 perception leads to a significant influx of calcium ions (Ca²⁺) from

the apoplast into the cytosol[3][9]. These Ca²⁺ signatures act as a critical secondary

messenger, activating various downstream components, including calcium-dependent

protein kinases (CPKs).

MAP Kinase Activation: The FLS2-BAK1 complex activation leads to the phosphorylation and

activation of a mitogen-activated protein kinase (MAPK) cascade[1][7]. This signaling module
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is essential for transducing the signal from the plasma membrane to the nucleus to regulate

gene expression.

Downstream Defense Responses
The initial signaling events orchestrate a comprehensive suite of downstream defenses:

Transcriptional Reprogramming: A massive reprogramming of the plant's transcriptome

occurs within 30 to 60 minutes of flg22 treatment[1][3]. This involves the upregulation of

hundreds of "FLARE" (Flagellin Rapidly Elicited) genes, which include transcription factors,

defense-related proteins like PR1 (Pathogenesis-Related 1), and enzymes involved in

specialized metabolic pathways[1][10].

Phytohormone Biosynthesis: Flg22 treatment triggers the accumulation of key defense

hormones, including salicylic acid (SA), jasmonic acid (JA), and ethylene (ET)[3][10]. These

hormones work synergistically and antagonistically to fine-tune the immune response against

different types of pathogens.

Stomatal Closure: To prevent further bacterial entry, plants rapidly close their stomatal pores

upon flg22 perception, a process regulated by ROS and hormonal signaling[10][11].

Callose Deposition: As a physical barrier to pathogen ingress, callose (a β-1,3-glucan

polymer) is deposited at the cell wall, particularly at the sites of potential infection. This

response typically occurs several hours after the initial perception[9][10].

Systemic Signaling: The perception of flg22 in local tissues can induce systemic resistance

in distal parts of the plant[10][12]. Evidence suggests that the flg22 peptide itself can be

transported through the plant's vasculature, potentially acting as a long-distance signal[12]

[13][14].

Quantitative Data Summary
The following tables summarize quantitative data from various studies to provide a reference

for experimental design.

Table 1: Typical Flg22 Concentrations in Plant Immunity Assays
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Assay Type Plant System
Flg22
Concentration

Reference(s)

ROS Burst
Arabidopsis
thaliana leaf discs

100 nM [15]

Gene Expression

(qRT-PCR)

Arabidopsis thaliana

seedlings
1 µM [3][16]

MAPK Activation
Arabidopsis thaliana

seedlings
10 µM [1]

Medium Alkalinization
Arabidopsis thaliana

cell culture
100 nM [1]

Stomatal Closure
Tomato (Solanum

lycopersicum)
Not Specified [10]

| Long-distance Trafficking | Arabidopsis thaliana | 5 - 10 µM |[12] |

Table 2: Timeline of Key Flg22-Induced Responses in Arabidopsis thaliana
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Time After
Elicitation

Response
Magnitude /
Observation

Reference(s)

< 2 minutes
FLS2-BAK1
Complex
Formation

Occurs within
seconds

[7]

2 - 10 minutes ROS Burst
Peak luminescence in

luminol-based assays
[15]

5 - 15 minutes MAPK Activation
Peak phosphorylation

of MPK3/4/6
[7]

< 30 minutes Calcium Influx
Biphasic cytosolic

Ca²⁺ peaks observed
[9]

30 - 60 minutes
Gene Expression

Changes

>3000 genes

significantly up- or

down-regulated

[1][3]

1 - 2 hours Ethylene Production
Significant increase in

ET emission
[10]

8 - 12 hours Callose Deposition

Visible callose

deposits at the cell

wall

[10]

| 24 hours | Salicylic Acid Accumulation | Significant increase in SA levels |[3][10] |

Table 3: Examples of Flg22-Induced Gene Expression Changes in Arabidopsis thaliana
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Gene Name Function Fold Change Time Point Reference(s)

FRK1 (FLG22-
INDUCED
RECEPTOR-
LIKE KINASE
1)

Signaling >10-fold 4 hours [16]

WRKY22 /

WRKY29

Transcription

Factors
>5-fold 30 minutes [3]

ICS1

(ISOCHORISMA

TE SYNTHASE

1)

Salicylic Acid

Biosynthesis
~4-fold

30 minutes (light-

dependent)
[3]

PR1

(PATHOGENESI

S-RELATED 1)

Defense Marker Elevated 24 hours [10]

| ERF1 (ETHYLENE RESPONSE FACTOR 1) | Ethylene Signaling | Elevated | 1 hour |[10] |

Experimental Protocols
Detailed methodologies are crucial for reproducibility in research. The following are protocols

for key experiments used to study flg22 function.

Protocol: Luminol-Based Reactive Oxygen Species
(ROS) Burst Assay
This protocol measures the production of ROS in leaf tissue following flg22 elicitation.

Materials:

4- to 5-week-old Arabidopsis thaliana plants

Leaf discs (4-6 mm diameter)

96-well white microplate
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Luminol (Sigma-Aldrich)

Horseradish peroxidase (HRP) (Sigma-Aldrich)

Flg22 peptide stock solution (100 µM)

Sterile water

Luminometer or plate reader with luminescence detection

Procedure:

Using a cork borer, excise leaf discs from healthy, fully expanded leaves.

Float the leaf discs, abaxial side down, in a 96-well plate with 200 µL of sterile water per well.

Incubate the plate overnight at room temperature in the dark to allow the tissue to recover

from wounding.

On the day of the experiment, carefully replace the water with 100 µL of the reaction mix.

Reaction Mix: 17 µg/mL Luminol, 10 µg/mL HRP, and 100 nM flg22 in sterile water.

Control: For control wells, use a reaction mix without flg22.

Immediately place the 96-well plate into the luminometer.

Measure luminescence for each well with a 1-second integration time, taking readings every

2 minutes for a total duration of 60-90 minutes.

Data is typically plotted as Relative Light Units (RLU) over time.

(Protocol adapted from[15])

Protocol: Quantitative Real-Time PCR (qRT-PCR) for
Gene Expression Analysis
This protocol quantifies the transcript levels of target genes in response to flg22.
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Materials:

Arabidopsis thaliana seedlings (10-14 days old) grown on MS plates

Liquid MS medium

Flg22 peptide stock solution (1 mM)

Liquid nitrogen

RNA extraction kit (e.g., RNeasy Plant Mini Kit, Qiagen)

DNase I

cDNA synthesis kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad)

SYBR Green qPCR Master Mix

Gene-specific primers for target and reference genes (e.g., ACTIN2)

qRT-PCR instrument

Procedure:

Transfer seedlings from MS plates to a flask containing liquid MS medium and allow them to

acclimate for 24 hours.

Add flg22 to the liquid medium to a final concentration of 1 µM. For the mock control, add an

equivalent volume of sterile water.

Incubate for the desired time point (e.g., 30 minutes, 1 hour, 4 hours).

Harvest seedlings, blot dry, and immediately flash-freeze in liquid nitrogen. Store at -80°C.

Extract total RNA from the frozen tissue using an RNA extraction kit, including an on-column

DNase I treatment step to remove genomic DNA contamination.

Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop).
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Synthesize first-strand cDNA from 1-2 µg of total RNA using a cDNA synthesis kit.

Set up the qPCR reaction in a 96-well PCR plate using SYBR Green Master Mix, cDNA

template, and forward/reverse primers for your gene of interest and a stable reference gene.

Run the reaction on a qRT-PCR instrument using a standard thermal cycling program.

Analyze the results using the ΔΔCt method to determine the relative fold change in gene

expression, normalized to the reference gene and the mock-treated control.

(Protocol generalized from descriptions in[3][16])

Visualizations: Pathways and Workflows
Flg22 Signaling Pathway
The following diagram illustrates the core signaling cascade initiated by flg22 perception in a

plant cell.
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Caption: Flg22 perception by FLS2/BAK1 activates ROS, Ca²⁺, and MAPK signaling, leading to

defense responses.

Experimental Workflow: ROS Burst Assay
The following diagram outlines the key steps in performing a luminol-based ROS burst assay.
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Caption: Workflow for measuring flg22-induced ROS burst from leaf preparation to data

analysis.

Conclusion
Flagellin 22 TFA is an indispensable tool for research in plant molecular biology and pathology.

The flg22 peptide is a powerful elicitor that activates a well-defined signaling cascade,

providing a robust and reproducible system for studying the fundamental mechanisms of plant

innate immunity. From the initial perception at the cell membrane by the FLS2/BAK1 receptor

complex to the downstream activation of ROS, MAPK cascades, and transcriptional

reprogramming, the flg22-induced response serves as a paradigm for PAMP-Triggered

Immunity. Understanding this pathway not only illuminates how plants defend themselves but

also offers valuable insights for developing strategies to enhance crop resilience against

bacterial diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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